Cas no 1805032-54-5 (2-Methoxy-3,4,5-trifluoromandelic acid)

• Product Name: 2-Methoxy-3,4,5-trifluoromandelic acid
• CAS No: 1805032-54-5
• MF: C₉H₇F₃O₄
• MW: 236.144693613052
• CID: 4939795
• Update Time: 2025-05-20

2-Methoxy-3,4,5-trifluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3,4,5-trifluoromandelic acid

• Inchi： 1S/C9H7F3O4/c1-16-8-3(7(13)9(14)15)2-4(10)5(11)6(8)12/h2,7,13H,1H3,(H,14,15)
• InChI Key： ZTSKTIIKQHNGLV-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC(=C1OC)C(C(=O)O)O)F)F

Computed Properties

• Exact Mass: 236.02964319 g/mol
• Monoisotopic Mass: 236.02964319 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 236.14
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8

Additional information on 2-Methoxy-3,4,5-trifluoromandelic acid

Introduction to 2-Methoxy-3,4,5-trifluoromandelic Acid (CAS No. 1805032-54-5)

2-Methoxy-3,4,5-trifluoromandelic acid, identified by its Chemical Abstracts Service (CAS) number 1805032-54-5, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which confer unique electronic and steric properties, making it a valuable scaffold for drug design and development.

The structural motif of 2-Methoxy-3,4,5-trifluoromandelic acid consists of a benzene ring substituted with a methoxy group at the 2-position and three fluorine atoms at the 3, 4, and 5-positions. This specific arrangement of substituents imparts distinct physicochemical properties, including enhanced lipophilicity and metabolic stability, which are critical factors in the design of bioactive molecules. The presence of fluorine atoms also influences the compound's interactions with biological targets, potentially modulating its binding affinity and selectivity.

In recent years, the pharmaceutical industry has increasingly recognized the therapeutic potential of fluorinated compounds. These molecules often exhibit improved pharmacokinetic profiles, such as prolonged half-life and reduced susceptibility to enzymatic degradation. 2-Methoxy-3,4,5-trifluoromandelic acid is no exception and has been explored in various contexts due to its structural versatility and functional properties.

One of the most compelling aspects of 2-Methoxy-3,4,5-trifluoromandelic acid is its utility as a building block in synthetic chemistry. Its trifluoromethylated aromatic core provides a versatile platform for further derivatization, enabling the creation of novel compounds with tailored biological activities. Researchers have leveraged this compound to develop potential candidates for a range of therapeutic applications, including anticancer agents, anti-inflammatory drugs, and antimicrobial agents.

Recent studies have highlighted the role of fluorinated mandelic acid derivatives in modulating enzyme activity. For instance, modifications at the trifluoromethylated positions can influence the binding kinetics of proteases and kinases, which are key targets in oncology and inflammatory diseases. The methoxy group at the 2-position further enhances functional diversity, allowing for selective interactions with biological receptors. This dual functionality makes 2-Methoxy-3,4,5-trifluoromandelic acid a promising candidate for structure-based drug design.

The synthesis of 2-Methoxy-3,4,5-trifluoromandelic acid presents unique challenges due to the sensitivity of fluorine-containing intermediates. Advanced synthetic methodologies have been employed to achieve high yields and purity levels while maintaining the integrity of the fluorinated moieties. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination protocols have been instrumental in constructing this complex molecule efficiently.

The pharmacological evaluation of 2-Methoxy-3,4,5-trifluoromandelic acid has revealed intriguing biological profiles. Preclinical studies suggest that this compound exhibits inhibitory effects on certain enzymes implicated in cancer progression. The trifluoromethyl group has been shown to enhance binding affinity by stabilizing key interactions within the active site of target proteins. Additionally, the methoxy group contributes to favorable pharmacokinetic properties by reducing metabolic clearance.

Another area where 2-Methoxy-3,4,5-trifluoromandelic acid has shown promise is in the development of fluorinated analogs with enhanced bioavailability. By optimizing solubility and permeability profiles through structural modifications derived from this scaffold, researchers aim to improve oral bioavailability—a critical factor in therapeutic efficacy. Such efforts align with global trends toward developing more effective small-molecule drugs with improved patient compliance.

The role of computational chemistry in analyzing 2-Methoxy-3,4,5-trifluoromandelic acid cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding modes and optimize lead compounds before experimental validation. These simulations provide insights into how fluorine substitution affects molecular interactions at an atomic level—a crucial step in rational drug design.

In conclusion,2-Methoxy-3,4,5-trifluoromandelic acid (CAS No. 1805032-54-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and therapeutic potential. Its multifaceted applications span drug discovery across multiple disease areas underscore its importance as both an academic research tool and a commercial candidate for novel therapeutics.